2-bromo-4,5-dichloro-N-(2-phenylethyl)benzene-1-sulfonamide

• IUPAC Name: 2-bromo-4,5-dichloro-N-(2-phenylethyl)benzenesulfonamide
• InChI: InChI=1S/C14H12BrCl2NO2S/c15-11-8-12(16)13(17)9-14(11)21(19,20)18-7-6-10-4-2-1-3-5-10/h1-5,8-9,18H,6-7H2
• InChI Key: IKMTXOSHHCQYDG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNS(=O)(=O)C2=CC(=C(C=C2Br)Cl)Cl
• Molecular Formula: C14H12BrCl2NO2S
• Molecular Weight: 409.1 g/mol

Description

2-bromo-4,5-dichloro-N-(2-phenylethyl)benzene-1-sulfonamide, also known as BDCPBS, is a chemical compound that has been widely used in scientific research. It belongs to the class of sulfonamide compounds, which are known for their various biological activities.

Mechanism Of Action

The mechanism of action of 2-bromo-4,5-dichloro-N-(2-phenylethyl)benzene-1-sulfonamide involves the formation of a covalent bond between the sulfonamide group of the compound and the active site of the enzyme. This results in the inhibition of the enzyme's activity and can lead to various physiological effects.
Biochemical and Physiological Effects:
2-bromo-4,5-dichloro-N-(2-phenylethyl)benzene-1-sulfonamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of certain cancer cells and to have anti-inflammatory properties. It has also been shown to have an effect on the central nervous system, leading to changes in behavior and cognition.

Advantages And Limitations For Lab Experiments

One of the advantages of using 2-bromo-4,5-dichloro-N-(2-phenylethyl)benzene-1-sulfonamide in lab experiments is that it is a highly specific inhibitor of certain enzymes, which allows for the study of specific biological processes. However, one limitation is that it can be toxic to cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of 2-bromo-4,5-dichloro-N-(2-phenylethyl)benzene-1-sulfonamide in scientific research. One area of interest is the development of new drugs based on the structure of 2-bromo-4,5-dichloro-N-(2-phenylethyl)benzene-1-sulfonamide, which may have improved efficacy and fewer side effects. Another area of interest is the study of the compound's effects on various biological processes, such as its potential use in the treatment of neurological disorders. Additionally, the use of 2-bromo-4,5-dichloro-N-(2-phenylethyl)benzene-1-sulfonamide in combination with other compounds may lead to the development of new therapeutic strategies.

Synthesis Methods

The synthesis of 2-bromo-4,5-dichloro-N-(2-phenylethyl)benzene-1-sulfonamide involves the reaction of 2-bromo-4,5-dichlorobenzenesulfonamide with 2-phenylethylamine in the presence of a base such as potassium carbonate. The reaction takes place in a solvent such as dimethylformamide or dimethyl sulfoxide and is carried out under reflux conditions.

Scientific Research Applications

2-bromo-4,5-dichloro-N-(2-phenylethyl)benzene-1-sulfonamide has been extensively used in scientific research as a tool for studying various biological processes. It has been shown to inhibit the activity of certain enzymes, such as carbonic anhydrase and acetylcholinesterase, which are involved in important physiological processes.